4-(Acetamidomethyl)benzoic acid

Specification

• CAS No.: 1205-58-9
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.2 g/mol
• IUPAC Name: 4-(acetamidomethyl)benzoic acid
• Standard InChI: InChI=1S/C10H11NO3/c1-7(12)11-6-8-2-4-9(5-3-8)10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• Standard InChI Key: DSEUUJNFENYHDY-UHFFFAOYSA-N
• SMILES: CC(=O)NCC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: CC(=O)NCC1=CC=C(C=C1)C(=O)O

Introduction

Physical and Chemical Properties

4-(Acetamidomethyl)benzoic acid possesses distinct physical and chemical characteristics that define its behavior in various applications and reactions.

Basic Properties

Property	Value
Molecular Formula	C₁₀H₁₁NO₃
Molecular Weight	193.2 g/mol
CAS Number	1205-58-9
Physical Form	White crystalline solid
Storage Temperature	Room temperature or 2-8°C for long-term storage
Purity	Commercially available at ≥98% purity

Table 1: Basic physical and chemical properties of 4-(Acetamidomethyl)benzoic acid

Solubility Properties

The compound shows limited solubility in water but dissolves well in polar organic solvents like dimethyl sulfoxide (DMSO), methanol, and ethanol. For preparing stock solutions in research settings, it is recommended to pre-dissolve the compound in an appropriate solvent according to specific experimental requirements.

Structure and Identification

Structural Details

4-(Acetamidomethyl)benzoic acid features a benzoic acid core with an acetamidomethyl substituent at the para position. The acetamidomethyl group consists of an acetyl group (CH₃CO-) attached to an amino group (-NH-), which is connected to the benzoic acid ring through a methylene bridge (-CH₂-).

Spectroscopic and Identification Data

Identifier	Value
IUPAC Name	4-[(acetylamino)methyl]benzoic acid
InChI	1S/C10H11NO3/c1-7(12)11-6-8-2-4-9(5-3-8)10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
InChI Key	DSEUUJNFENYHDY-UHFFFAOYSA-N
SMILES	CC(=O)NCC1=CC=C(C=C1)C(=O)O
European Community (EC) Number	861-352-6
ChEMBL ID	CHEMBL274499

Table 2: Structural identifiers for 4-(Acetamidomethyl)benzoic acid

Synthesis and Related Compounds

Synthesis Routes

While the search results don't provide a direct synthesis method specifically for 4-(Acetamidomethyl)benzoic acid, it is typically synthesized through acetylation of 4-aminomethylbenzoic acid. The related compound, 4-aminomethylbenzoic acid (AMBA), can be synthesized through a process involving:

• Preparation of methyl 4-formylbenzoate (MFB)

• Reaction with hydroxylamine to form methyl-4-hydroxyiminobenzoate (MHB)

• Catalytic reduction to produce 4-aminomethylbenzoic acid (AMBA)

The final acetylation step to produce 4-(Acetamidomethyl)benzoic acid would involve reaction with acetic anhydride or acetyl chloride.

Related Compounds

Several related compounds share structural similarities with 4-(Acetamidomethyl)benzoic acid:

Compound	Structural Relationship
4-Aminomethylbenzoic acid	Precursor compound (without acetyl group)
4-Acetamidobenzoic acid	Similar structure lacking the methylene (-CH₂-) bridge
Methyl 4-acetamidobenzoate	Methyl ester derivative
Methyl 4-aminobenzoate	Different arrangement of functional groups

Table 3: Compounds structurally related to 4-(Acetamidomethyl)benzoic acid

Applications in Research and Industry

Organic Synthesis

4-(Acetamidomethyl)benzoic acid serves as a valuable building block in organic synthesis. Its carboxylic acid and acetamide functional groups allow for diverse chemical transformations. The compound can undergo reactions at either the carboxylic acid group or the acetamide group, enabling the synthesis of more complex molecules.

Hazard Statement	Description	Warning Category
H302	Harmful if swallowed	Warning: Acute toxicity, oral
H315	Causes skin irritation	Warning: Skin corrosion/irritation
H319	Causes serious eye irritation	Warning: Serious eye damage/eye irritation
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure; Respiratory tract irritation

Table 4: GHS hazard classifications for 4-(Acetamidomethyl)benzoic acid